2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[2-chloro-4-(propan-2-ylsulfamoyl)phenoxy]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C17H18ClFN2O4S/c1-11(2)21-26(23,24)12-7-8-16(13(18)9-12)25-10-17(22)20-15-6-4-3-5-14(15)19/h3-9,11,21H,10H2,1-2H3,(H,20,22)
• InChI Key: VJLYCDPLMMNFAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2F)Cl
• Molecular Formula: C17H18ClFN2O4S
• Molecular Weight: 400.9 g/mol

Description

2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide, also known as CFTR(inh)-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. This protein is responsible for the regulation of salt and water transport across epithelial cells. CFTR(inh)-172 has been extensively studied for its potential therapeutic applications in treating cystic fibrosis, a genetic disorder that affects the respiratory, digestive, and reproductive systems.

Mechanism of Action

2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172 inhibits the activity of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide protein by binding to a specific site on the protein. This binding prevents the opening of the chloride channel, which is responsible for the transport of chloride ions across epithelial cells. This results in the inhibition of salt and water transport across epithelial cells.
Biochemical and Physiological Effects:
2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172 has been shown to inhibit the activity of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide protein in various epithelial tissues, including the airways, pancreas, and intestine. This inhibition results in the reduction of mucus secretion, which is a hallmark of cystic fibrosis. 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172 has also been shown to reduce inflammation and improve lung function in cystic fibrosis patients.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172 is its specificity for 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide protein. It does not affect the activity of other ion channels or transporters. This makes it a valuable tool for studying the physiological and biochemical effects of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide inhibition. However, one of the limitations of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172 is its low solubility, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172. One area of focus is the development of more potent and selective inhibitors of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide protein. Another area of research is the identification of biomarkers that can be used to monitor the effectiveness of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide inhibition in cystic fibrosis patients. Additionally, there is a need for more studies on the long-term safety and efficacy of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172 in treating cystic fibrosis.

Synthesis Methods

The synthesis of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172 involves several steps, starting with the reaction of 2-chloro-4-nitrophenol with isopropylamine to form 2-chloro-4-(isopropylamino)phenol. This compound is then reacted with sulfonyl chloride to give 2-chloro-4-[(isopropylamino)sulfonyl]phenol. The final step involves the reaction of this compound with 2-fluoroacetophenone in the presence of a base to yield 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172.

Scientific Research Applications

2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172 has been extensively studied for its potential therapeutic applications in treating cystic fibrosis. It has been shown to inhibit the activity of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide protein, which is defective in cystic fibrosis patients. 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide(inh)-172 has also been used as a tool to study the physiological and biochemical effects of 2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}-N-(2-fluorophenyl)acetamide inhibition.